![molecular formula C27H17N3O3S2 B383054 5-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thio)-9-phenyl-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one CAS No. 379244-60-7](/img/structure/B383054.png)
5-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thio)-9-phenyl-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 2,3-dihydrobenzo [b] [1,4]dioxin-5-amine hydrochloride was synthesized via alkylation of phenolic hydroxyl group, azidation of carboxylic acid, Curtius rearrangement, hydrolysis, and salification with an overall yield of 35% . This route encompassed fewer side reactions, simplified synthetic and isolation process, and increased yield with higher purity, which was suitable for large-scale preparation .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using various techniques. For example, the crystal structure of a related compound, 5- ( (2,3-dihydrobenzo [b] [1,4]dioxin-6-yl)methylene)- thiazolidine-2,4-dione, was determined .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, the reaction of 5- (2,3-Dihydrobenzo b 1,4 dioxin-6-yl)isoxazole-3-carbaldehyde was monitored by thin-layer chromatography .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For instance, 2,3-Dihydrobenzo [b] [1,4]dioxin-6-ol has a density of 1.3±0.1 g/cm3, a boiling point of 291.4±39.0 °C at 760 mmHg, and a flash point of 130.0±27.1 °C .Scientific Research Applications
Scientific Research Applications
Anticancer Activity
Research has demonstrated that compounds with complex heterocyclic structures, similar to the one mentioned, have been synthesized and evaluated for their anticancer activity. For instance, derivatives of 2-methylbenzimidazoles, which share a common theme of heterocyclic chemistry with the compound , have been tested against various human cancer cell lines, revealing potent cytotoxic activity in some cases (S. I. El-Naem et al., 2003).
Antimicrobial Activity
Similarly, the development and synthesis of novel benzodifuranyl derivatives, including benzothiazoles and pyrimidines, have been shown to possess antimicrobial properties. This suggests that structurally complex molecules, akin to the one described, could be explored for their potential in creating new antimicrobial agents (A. Abu‐Hashem et al., 2020).
Material Science Applications
In material science, the synthesis of cross-linked polybenzoxazoles through thermal conversion from poly(benzoxazine amic acid) showcases the use of intricate organic molecules for developing high-performance materials with exceptional thermal properties (Kan Zhang et al., 2014). These materials find applications in aerospace, electronics, and other high-tech industries due to their durability and thermal stability.
Gastric (H+/K+)-ATPase Inhibitory Activity
Compounds such as 2-aryl-4,5-dihydro-1H-thieno[3,2-e]benzimidazoles have been studied for their inhibitory activity against gastric (H+/K+)-ATPase, indicating potential applications in treating disorders related to excessive gastric acid secretion (K. Homma et al., 1997).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
8-(2,3-dihydro-1,4-benzodioxin-6-ylsulfanyl)-13-phenyl-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H17N3O3S2/c31-27-23-20(16-6-2-1-3-7-16)15-34-26(23)28-24-18-8-4-5-9-19(18)25(29-30(24)27)35-17-10-11-21-22(14-17)33-13-12-32-21/h1-11,14-15H,12-13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIAFEIGMWRCIGB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)SC3=NN4C(=NC5=C(C4=O)C(=CS5)C6=CC=CC=C6)C7=CC=CC=C73 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H17N3O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101111708 |
Source
|
Record name | 5-[(2,3-Dihydro-1,4-benzodioxin-6-yl)thio]-9-phenyl-8H-thieno[2′,3′:4,5]pyrimido[2,1-a]phthalazin-8-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101111708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
495.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
379244-60-7 |
Source
|
Record name | 5-[(2,3-Dihydro-1,4-benzodioxin-6-yl)thio]-9-phenyl-8H-thieno[2′,3′:4,5]pyrimido[2,1-a]phthalazin-8-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=379244-60-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-[(2,3-Dihydro-1,4-benzodioxin-6-yl)thio]-9-phenyl-8H-thieno[2′,3′:4,5]pyrimido[2,1-a]phthalazin-8-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101111708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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